Cas no 926200-47-7 (1-[(oxolan-2-yl)methyl]-1,4-diazepane)
1-[(oxolan-2-yl)methyl]-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
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- 1-[(oxolan-2-yl)methyl]-1,4-diazepane
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- MDL: MFCD09040665
- Inchi: 1S/C10H20N2O/c1-3-10(13-8-1)9-12-6-2-4-11-5-7-12/h10-11H,1-9H2
- InChI Key: JDMRPTSLBHFQQV-UHFFFAOYSA-N
- SMILES: N1(CC2CCCO2)CCCNCC1
1-[(oxolan-2-yl)methyl]-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB316536-1 g |
1-(Tetrahydrofuran-2-ylmethyl)-1,4-diazepane; 95% |
926200-47-7 | 1 g |
€694.20 | 2023-07-19 | ||
| abcr | AB316536-5 g |
1-(Tetrahydrofuran-2-ylmethyl)-1,4-diazepane; 95% |
926200-47-7 | 5 g |
€1,390.00 | 2023-07-19 | ||
| Chemenu | CM541574-1g |
1-[(Oxolan-2-yl)methyl]-1,4-diazepane |
926200-47-7 | 95%+ | 1g |
$475 | 2023-02-01 | |
| Chemenu | CM541574-5g |
1-[(Oxolan-2-yl)methyl]-1,4-diazepane |
926200-47-7 | 95%+ | 5g |
$1376 | 2023-02-01 | |
| Enamine | EN300-31928-0.05g |
1-[(oxolan-2-yl)methyl]-1,4-diazepane |
926200-47-7 | 93% | 0.05g |
$88.0 | 2023-09-05 | |
| Enamine | EN300-31928-0.1g |
1-[(oxolan-2-yl)methyl]-1,4-diazepane |
926200-47-7 | 93% | 0.1g |
$132.0 | 2023-09-05 | |
| Enamine | EN300-31928-0.25g |
1-[(oxolan-2-yl)methyl]-1,4-diazepane |
926200-47-7 | 93% | 0.25g |
$188.0 | 2023-09-05 | |
| Enamine | EN300-31928-0.5g |
1-[(oxolan-2-yl)methyl]-1,4-diazepane |
926200-47-7 | 93% | 0.5g |
$353.0 | 2023-09-05 | |
| Enamine | EN300-31928-1.0g |
1-[(oxolan-2-yl)methyl]-1,4-diazepane |
926200-47-7 | 93% | 1.0g |
$470.0 | 2023-02-14 | |
| Enamine | EN300-31928-2.5g |
1-[(oxolan-2-yl)methyl]-1,4-diazepane |
926200-47-7 | 93% | 2.5g |
$923.0 | 2023-09-05 |
1-[(oxolan-2-yl)methyl]-1,4-diazepane Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 1-[(oxolan-2-yl)methyl]-1,4-diazepane
Introduction to 1-[(oxolan-2-yl)methyl]-1,4-diazepane (CAS No. 926200-47-7)
1-[(oxolan-2-yl)methyl]-1,4-diazepane, identified by its Chemical Abstracts Service (CAS) number 926200-47-7, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This heterocyclic derivative combines a diazepane core with an oxolane substituent, presenting a unique structural framework that has garnered attention for its potential biological activities. The compound's molecular architecture suggests interactions with various biological targets, making it a promising candidate for further exploration in drug discovery and therapeutic development.
The diazepane moiety is a well-studied scaffold in medicinal chemistry, known for its ability to modulate central nervous system (CNS) activity. Diazepanes exhibit structural similarity to benzodiazepines but often demonstrate altered pharmacokinetic and pharmacodynamic profiles, which can be advantageous in reducing side effects associated with classical benzodiazepines. The presence of the oxolan group in 1-[(oxolan-2-yl)methyl]-1,4-diazepane introduces additional functional diversity, potentially influencing both the solubility and binding affinity of the compound.
Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the binding interactions between small molecules and biological targets. The structural features of 1-[(oxolan-2-yl)methyl]-1,4-diazepane have been investigated using these tools to identify potential binding pockets in proteins relevant to neurological disorders. Studies suggest that the compound may interact with receptors and enzymes involved in neurotransmitter modulation, making it a candidate for developing novel treatments for conditions such as anxiety, depression, and neurodegenerative diseases.
In vitro studies have begun to explore the pharmacological profile of 1-[(oxolan-2-yl)methyl]-1,4-diazepane. Initial experiments indicate that the compound exhibits moderate affinity for certain CNS receptors, including serotonin and dopamine receptors, which are implicated in mood regulation and cognitive function. The oxolane substituent appears to enhance the compound's ability to penetrate the blood-brain barrier, a critical factor for effective CNS drug delivery. Further research is needed to fully characterize its receptor selectivity and assess potential therapeutic benefits.
The synthesis of 1-[(oxolan-2-yl)methyl]-1,4-diazepane presents unique challenges due to the complexity of its heterocyclic structure. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiopurity. These approaches align with current trends in synthetic organic chemistry aimed at producing complex molecules with minimal environmental impact. The development of efficient synthetic routes is essential for scaling up production and conducting comprehensive biological evaluations.
One of the most exciting aspects of 1-[(oxolan-2-yl)methyl]-1,4-diazepane is its potential as a lead compound for drug development. By modifying specific functional groups within its structure, chemists can fine-tune its biological activity to target specific diseases more effectively. Collaborative efforts between academic researchers and pharmaceutical companies are underway to explore this compound's therapeutic potential further. Preclinical studies are planned to evaluate its safety profile and efficacy in animal models before moving into human clinical trials.
The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are identified and optimized. Predictive models can now forecast the properties of molecules like 1-[(oxolan-2-yl)methyl]-1,4-diazepane, including their solubility, metabolic stability, and toxicity profiles. These insights guide experimental design and accelerate the development process. As computational tools continue to improve, they will play an increasingly vital role in translating basic research into tangible therapeutic solutions.
The environmental impact of drug development is also a growing consideration in modern medicinal chemistry. Sustainable practices are being adopted to minimize waste and reduce energy consumption during synthesis. Green chemistry principles are being applied to develop processes that use renewable resources and generate fewer byproducts. The production of 1-[(oxolan-2-yl)methyl]-1,4-diazepane exemplifies these efforts by incorporating eco-friendly synthetic strategies.
Future directions for research on 1-[(oxolan-2-yl)methyl]-1,4-diazepane include exploring its interactions with other biological targets beyond those initially identified. Additionally, investigating its potential as an intermediate in synthesizing more complex derivatives will open new avenues for drug development. The compound's unique structural features make it a versatile platform for creating novel therapeutics with tailored properties.
In conclusion, 1-(Oxolan -2 - ylmethyl ) - 1 , 4 - diazepa ne ( CAS No . 926200 -47 -7 ) represents a promising compound in medicinal chemistry with significant potential for therapeutic applications . Its structural features , combined with recent advances in computational modeling and synthetic methodologies , position it as a valuable candidate for further exploration . As research continues , this molecule is likely to contribute valuable insights into treating neurological disorders and other diseases .
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